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  4. [6aS,(-)]-9α-Ethenyl-2,6,6aα,7,8,9,10,10aα-octahydro-10α-isothiocyanato-6,6,9-trimethylnaphtho[1,2,3
[6aS,(-)]-9α-Ethenyl-2,6,6aα,7,8,9,10,10aα-octahydro-10α-isothiocyanato-6,6,9-trimethylnaphtho[1,2,3 [6aS,(-)]-9α-Ethenyl-2,6,6aα,7,8,9,10,10aα-octahydro-10α-isothiocyanato-6,6,9-trimethylnaphtho[1,2,3
Brand Name: Vulcanchem
CAS No.: 106865-64-9
VCID: VC0024921
InChI: InChI=1S/C21H24N2S/c1-5-21(4)10-9-15-18(19(21)23-12-24)13-11-22-16-8-6-7-14(17(13)16)20(15,2)3/h5-8,11,15,18-19,22H,1,9-10H2,2-4H3/t15-,18-,19+,21-/m0/s1
SMILES: CC1(C2CCC(C(C2C3=CNC4=CC=CC1=C43)N=C=S)(C)C=C)C
Molecular Formula: C21H24N2S
Molecular Weight: 336.5 g/mol

[6aS,(-)]-9α-Ethenyl-2,6,6aα,7,8,9,10,10aα-octahydro-10α-isothiocyanato-6,6,9-trimethylnaphtho[1,2,3

CAS No.: 106865-64-9

Main Products

VCID: VC0024921

Molecular Formula: C21H24N2S

Molecular Weight: 336.5 g/mol

[6aS,(-)]-9α-Ethenyl-2,6,6aα,7,8,9,10,10aα-octahydro-10α-isothiocyanato-6,6,9-trimethylnaphtho[1,2,3 - 106865-64-9

CAS No. 106865-64-9
Product Name [6aS,(-)]-9α-Ethenyl-2,6,6aα,7,8,9,10,10aα-octahydro-10α-isothiocyanato-6,6,9-trimethylnaphtho[1,2,3
Molecular Formula C21H24N2S
Molecular Weight 336.5 g/mol
IUPAC Name (2R,3R,4R,7S)-4-ethenyl-3-isothiocyanato-4,8,8-trimethyl-14-azatetracyclo[7.6.1.02,7.013,16]hexadeca-1(15),9(16),10,12-tetraene
Standard InChI InChI=1S/C21H24N2S/c1-5-21(4)10-9-15-18(19(21)23-12-24)13-11-22-16-8-6-7-14(17(13)16)20(15,2)3/h5-8,11,15,18-19,22H,1,9-10H2,2-4H3/t15-,18-,19+,21-/m0/s1
Standard InChIKey IFJQNMZCVDODPB-RMYQPGKMSA-N
Isomeric SMILES C[C@@]1(CC[C@H]2[C@@H]([C@H]1N=C=S)C3=CNC4=CC=CC(=C43)C2(C)C)C=C
SMILES CC1(C2CCC(C(C2C3=CNC4=CC=CC1=C43)N=C=S)(C)C=C)C
Canonical SMILES CC1(C2CCC(C(C2C3=CNC4=CC=CC1=C43)N=C=S)(C)C=C)C
PubChem Compound 10404773
Last Modified Nov 11 2021
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